Chlormadinol
Chlormadinol
Brand Name:
Vulcanchem
CAS No.:
20047-75-0
VCID:
VC0141278
InChI:
InChI=1S/C21H29ClO3/c1-12(23)21(25)9-6-16-14-11-18(22)17-10-13(24)4-7-19(17,2)15(14)5-8-20(16,21)3/h10-11,13-16,24-25H,4-9H2,1-3H3/t13-,14+,15-,16-,19+,20-,21-/m0/s1
SMILES:
CC(=O)C1(CCC2C1(CCC3C2C=C(C4=CC(CCC34C)O)Cl)C)O
Molecular Formula:
C21H29ClO3
Molecular Weight:
364.9 g/mol
Chlormadinol
CAS No.: 20047-75-0
Reference Standards
VCID: VC0141278
Molecular Formula: C21H29ClO3
Molecular Weight: 364.9 g/mol
| CAS No. | 20047-75-0 |
|---|---|
| Product Name | Chlormadinol |
| Molecular Formula | C21H29ClO3 |
| Molecular Weight | 364.9 g/mol |
| IUPAC Name | 1-[(3S,8R,9S,10R,13S,14S,17R)-6-chloro-3,17-dihydroxy-10,13-dimethyl-1,2,3,8,9,11,12,14,15,16-decahydrocyclopenta[a]phenanthren-17-yl]ethanone |
| Standard InChI | InChI=1S/C21H29ClO3/c1-12(23)21(25)9-6-16-14-11-18(22)17-10-13(24)4-7-19(17,2)15(14)5-8-20(16,21)3/h10-11,13-16,24-25H,4-9H2,1-3H3/t13-,14+,15-,16-,19+,20-,21-/m0/s1 |
| Standard InChIKey | WZTUZRFSDWXDRM-IAGOJMRCSA-N |
| Isomeric SMILES | CC(=O)[C@]1(CC[C@@H]2[C@@]1(CC[C@H]3[C@H]2C=C(C4=C[C@H](CC[C@]34C)O)Cl)C)O |
| SMILES | CC(=O)C1(CCC2C1(CCC3C2C=C(C4=CC(CCC34C)O)Cl)C)O |
| Canonical SMILES | CC(=O)C1(CCC2C1(CCC3C2C=C(C4=CC(CCC34C)O)Cl)C)O |
| Synonyms | (3β)-6-Chloro-3,17-dihydroxypregna-4,6-dien-20-one; 6-Chloro-3β,17-dihydroxypregna-4,6-dien-20-one; Clogestone; |
| PubChem Compound | 20055454 |
| Last Modified | Nov 11 2021 |
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